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Aspect Details

CAS Number 2767443-78-5 [1] [2]

Storage (Powder) -20°C for 3 years [1]

Storage (Solution) -80°C for 6 months; -20°C for 1 month [1]

Shipping Stable at ambient temperature for a few days during ordinary shipping [1]

Appearance Solid at room temperature [1]

Molecular Weight 458.48 g/mol [2]

Molecular Formula C₂₄H₂₅F₃N₄O₂ [2]

Solubility (In Vitro) May dissolve in DMSO; alternative solvents include H₂O, Ethanol, or DMF [1]

Experimental Protocols

Preparation of In Vivo Formulations

Due to its potential low solubility, NBTIs-IN-5 typically requires formulation for in vivo studies. Below are

two common methods for preparing injectable solutions [1]:
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Injection Formulation 1 (10:5:85)

Method: Combine 100 μL of DMSO stock solution, 50 μL of Tween 80, and 850 μL of saline (0.9%
sodium chloride in ddH₂O). Mix well to obtain a clear solution [1].

Injection Formulation 2 (10:40:5:45)

Method: Combine 100 μL of DMSO stock solution, 400 μL of PEG300, 50 μL of Tween 80, and 450
μL of saline. Mix well to obtain a clear solution [1].

Preparation of Oral Formulations

For oral administration, suspending the compound is a standard approach [1].

Oral Formulation 1 (Suspension in 0.5% CMC Na)

Preparation of 0.5% CMC Na Solution: Dissolve 0.5 g of carboxymethylcellulose sodium (CMC Na)
in 100 mL of ddH₂O to obtain a clear solution.

Preparation of Working Solution: Add 250 mg of NBTIs-IN-5 to 100 mL of the 0.5% CMC Na
solution and mix to make a suspension (2.5 mg/mL) [1].

Critical Handling Notes

For Research Use Only: This compound is intended for research purposes only and is not for
human use [1] [2].

Solubility Verification: It is recommended to initially dissolve a minute amount of the compound in
DMSO. If it does not dissolve, alternative solvents like H₂O, Ethanol, or DMF should be tried to avoid

sample loss [1].
Fresh Preparation: For optimal in vivo results, formulations should be prepared freshly prior to use

[1].

Background & Mechanism of Action

NBTIs-IN-5 (Compound 5r) is a Novel Bacterial Topoisomerase Inhibitor (NBTI) that targets the DNA

gyrase of Mycobacterium abscessus (Mabs), with a reported IC₅₀ of 1.5 μM and a MIC₉₀ of 0.4 μM [1] [2].

NBTIs represent a promising class of antibacterial agents that target bacterial type II topoisomerases (DNA
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gyrase and topoisomerase IV) through a mechanism distinct from fluoroquinolones, thus avoiding cross-

resistance [3] [4]. Their structure typically comprises three parts: a left-hand side (LHS) that intercalates

between DNA base pairs, a linker, and a right-hand side (RHS) that binds to a hydrophobic pocket in the

enzyme [3] [5]. A key interaction for the potency of many NBTIs is a symmetrical bifurcated halogen bond

formed by a halogen atom on the RHS with the backbone of Ala68 residues in the GyrA subunit [3] [6].

The diagram below illustrates the core structure and key interactions of NBTI antibacterial agents like

NBTIs-IN-5.
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Conclusion
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This document provides a consolidated guide for researchers handling NBTIs-IN-5. Adherence to the

recommended -20°C storage for the powder and -80°C for stock solutions is crucial for maintaining the

compound's stability and bioactivity over time. The formulation protocols offer reliable methods for

preparing the compound for preclinical studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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